![molecular formula C22H24N4O4 B3203235 1-benzyl-3-(2-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)urea CAS No. 1021250-34-9](/img/structure/B3203235.png)
1-benzyl-3-(2-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)urea
Overview
Description
1-benzyl-3-(2-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)urea is a synthetic compound with potential applications in scientific research. This compound is also known as BPIP and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations for lab experiments. In
Mechanism of Action
BPIP has been shown to bind to the voltage-sensing domain of Nav1.2, resulting in a shift in the voltage dependence of channel activation to more negative potentials. This shift in activation makes it more difficult for the channel to open, effectively reducing its activity (Wang et al., 2016).
Biochemical and Physiological Effects:
Studies have shown that BPIP can reduce the excitability of neurons in the central nervous system, specifically in the hippocampus and cortex. This reduction in excitability is thought to be due to the modulation of Nav1.2 activity by BPIP (Wang et al., 2016).
Advantages and Limitations for Lab Experiments
One advantage of using BPIP in lab experiments is its specificity for Nav1.2, which allows for targeted modulation of neuronal activity. However, one limitation is that BPIP is not selective for Nav1.2 and can also modulate the activity of other ion channels (Wang et al., 2016).
Future Directions
1. Further study of the effects of BPIP on other ion channels to determine its selectivity and potential for off-target effects.
2. Investigation of the potential therapeutic applications of BPIP for neurological disorders such as epilepsy and autism spectrum disorders.
3. Development of more potent and selective Nav1.2 modulators based on the structure of BPIP.
4. Exploration of the effects of BPIP on other physiological systems, such as the cardiovascular system.
Conclusion:
In conclusion, BPIP is a synthetic compound that has potential applications in scientific research, particularly in the field of neuroscience. Its ability to modulate the activity of Nav1.2 makes it a promising tool for studying the role of this ion channel in neuronal function and dysfunction. Further research is needed to fully understand the effects of BPIP and its potential therapeutic applications.
Scientific Research Applications
BPIP has shown potential for use in scientific research, particularly in the field of neuroscience. It has been studied for its ability to modulate the activity of ion channels, specifically the voltage-gated sodium channel Nav1.2. Nav1.2 is involved in the generation and propagation of action potentials in neurons, and its dysfunction has been linked to various neurological disorders such as epilepsy and autism spectrum disorders (Wang et al., 2016).
properties
IUPAC Name |
1-benzyl-3-[2-[3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]urea | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H24N4O4/c1-29-19-10-8-17(14-20(19)30-2)18-9-11-21(27)26(25-18)13-12-23-22(28)24-15-16-6-4-3-5-7-16/h3-11,14H,12-13,15H2,1-2H3,(H2,23,24,28) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AMNYYMDFYRJUQO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C(C=C1)C2=NN(C(=O)C=C2)CCNC(=O)NCC3=CC=CC=C3)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H24N4O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
408.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-benzyl-3-(2-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)urea |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.